Cas no 7730-23-6 ((4-aminopyrimidin-5-yl)methanol)

(4-Aminopyrimidin-5-yl)methanol is a versatile pyrimidine derivative featuring both an amino group and a hydroxymethyl substituent, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its bifunctional structure allows for further derivatization, enabling the formation of heterocyclic compounds and nucleoside analogs. The compound exhibits good solubility in polar solvents, facilitating its use in reactions requiring aqueous or alcoholic conditions. Its stability under standard storage conditions ensures reliable performance in synthetic applications. Researchers value this compound for its role in developing biologically active molecules, particularly in medicinal chemistry, where it serves as a key scaffold for drug discovery and optimization.
(4-aminopyrimidin-5-yl)methanol structure
7730-23-6 structure
Product Name:(4-aminopyrimidin-5-yl)methanol
CAS No:7730-23-6
MF:C5H7N3O
MW:125.128580331802
CID:1021763
PubChem ID:193440
Update Time:2025-05-28

(4-aminopyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinemethanol, 4-amino- (9CI)
    • (4-aminopyrimidin-5-yl)methanol
    • 4-AMINO-5-PYRIMIDINEMETHANOL
    • 5-Pyrimidinemethanol, 4-amino-
    • 4-Ahmp
    • 4-Amino-5-hydroxymethylpyrimidine
    • 5-pyrimidinemethanol,4-amino
    • CS-0379581
    • TRANS,TRANS-4-FLUOROPHENYL4-PENTYLBICYCLOHEXYL-4-CARBOXYLATE
    • AKOS006329030
    • EN300-111871
    • FT-0734407
    • AT18389
    • PS-18010
    • MFCD09754027
    • SB56511
    • SCHEMBL7118818
    • AMY15851
    • Z1198223533
    • DTXSID20228022
    • 7730-23-6
    • DB-009984
    • DTXCID40150513
    • Inchi: 1S/C5H7N3O/c6-5-4(2-9)1-7-3-8-5/h1,3,9H,2H2,(H2,6,7,8)
    • InChI Key: QDTXMVZKZLJQRY-UHFFFAOYSA-N
    • SMILES: OCC1=CN=CN=C1N

Computed Properties

  • Exact Mass: 125.05900
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • Solubility: DCM/Methanol ; DMF, DMSO
  • PSA: 72.03000
  • LogP: 0.13230

(4-aminopyrimidin-5-yl)methanol Pricemore >>

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